Benzyl3-amino-3-methylazetidine-1-carboxylate

• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol
• IUPAC Name: benzyl 3-amino-3-methylazetidine-1-carboxylate
• InChI: InChI=1S/C12H16N2O2/c1-12(13)8-14(9-12)11(15)16-7-10-5-3-2-4-6-10/h2-6H,7-9,13H2,1H3
• InChI Key: QOYNKJVYQKZQMS-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(C1)C(=O)OCC2=CC=CC=C2)N

Description

Benzyl3-amino-3-methylazetidine-1-carboxylate is a versatile chemical compound with a molecular weight of 220.27 g/mol . This azetidine derivative is known for its unique blend of reactivity and stability, making it a valuable asset in various research and industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Benzyl3-amino-3-methylazetidine-1-carboxylate typically involves the reaction of benzylamine with 3-methylazetidine-1-carboxylate under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent, often at elevated temperatures to ensure complete conversion .

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of high-efficiency reactors and continuous flow systems to optimize yield and purity. Quality control measures are implemented to ensure the consistency and safety of the final product .

Chemical Reactions Analysis

Types of Reactions: Benzyl3-amino-3-methylazetidine-1-carboxylate undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into amines or other reduced forms.

Substitution: It can participate in nucleophilic substitution reactions, where the amino group is replaced by other functional groups

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Nucleophiles like halides and alkoxides are employed under basic or acidic conditions

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution can produce various substituted azetidines .

Scientific Research Applications

Benzyl3-amino-3-methylazetidine-1-carboxylate has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and heterocycles.

Biology: The compound is studied for its potential as a bioactive molecule in drug discovery and development.

Medicine: Research explores its use in developing new pharmaceuticals with therapeutic properties.

Industry: It is utilized in the production of polymers, coatings, and other industrial materials.

Mechanism of Action

The mechanism of action of Benzyl3-amino-3-methylazetidine-1-carboxylate involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can lead to various biological effects, such as inhibition or activation of specific pathways .

Comparison with Similar Compounds

• Benzyl3-amino-2-methylazetidine-1-carboxylate
• Benzyl3-(methylamino)azetidine-1-carboxylate
• Aziridines and other azetidines

Uniqueness: Benzyl3-amino-3-methylazetidine-1-carboxylate stands out due to its unique combination of reactivity and stability. Its specific structural features allow it to participate in a wide range of chemical reactions, making it a versatile tool in synthetic chemistry and industrial applications .